Cas no 1977-33-9 (Butanoic acid,4-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-)

• Product Name: Butanoic acid,4-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-
• CAS No: 1977-33-9
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 118256
• PubChem ID: 2527
• Update Time: 2025-04-18

Butanoic acid,4-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-
• BUTANOIC ACID
• 4-((2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl)amino)butanoic acid
• 4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]butanoic acid
• calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]butanoate}
• GABA pantoate
• GABA-pantoyl
• Pantogab
• Pantoyl-GABA
• DL-Homopantothenic acid
• Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)- (7CI, 8CI)
• Hopantenic
• CHEMBL2104815
• SR-01000883942-1
• FT-0682990
• ethyltrimethylsilylmalonate
• DTXSID30860199
• MLS006011478
• SCHEMBL10703306
• 4-(2,4-Dihydroxy-3,3-dimethylbutanamido)butanoic acid
• SR-01000883942
• 1977-33-9
• Homopantothenic acid
• SB47956
• AKOS005446411
• SMR004703266
• Butanoic acid, 4-((2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-
• 1990-07-4 (Calcium[2:1] salt)
• Butanoic acid, 4-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-

• Inchi： 1S/C10H19NO5/c1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14/h8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14)
• InChI Key： SBBDHANTMHIRGW-UHFFFAOYSA-N
• SMILES： OC(C(NCCCC(=O)O)=O)C(C)(C)CO

Computed Properties

• Exact Mass: 233.126323
• Monoisotopic Mass: 233.126323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: -0.7

Experimental Properties

• Density: 3.04 (NTP, 1992) (Relative to Air)
• Melting Point: 17.8 °F (NTP, 1992)
• Boiling Point: 556°Cat760mmHg
• Flash Point: 290.1°C
• Refractive Index: Index of refraction: 1.3991 at 20 °C/D

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives